Cas no 2877681-95-1 (1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine)

• Product Name: 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine
• CAS No: 2877681-95-1
• MF: C₁₅H₁₆F₂N₄
• MW: 290.311149597168
• CID: 5329293
• PubChem ID: 165434350
• Update Time: 2025-05-19

1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• F6841-0618
• 2877681-95-1
• AKOS040888739
• 1-(6-fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine
• 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine

• Inchi： 1S/C15H16F2N4/c16-13-8-12(9-18-10-13)11-20-4-6-21(7-5-20)15-3-1-2-14(17)19-15/h1-3,8-10H,4-7,11H2
• InChI Key： CINQEIQUUUFYGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N1CCN(CC2C=NC=C(C=2)F)CC1

Computed Properties

• Exact Mass: 290.13430285g/mol
• Monoisotopic Mass: 290.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine

1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine: A Comprehensive Overview

The compound 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine (CAS No. 2877681-95-1) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive scientific investigation.

Chemical Structure and Synthesis: The molecule consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is substituted at position 1 with a 6-fluoropyridin-2-yl group and at position 4 with a (5-fluoropyridin-3-yl)methyl group. This substitution pattern introduces significant electronic and steric effects, which are critical for its biological activity. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and fluorination techniques. These methods have improved the overall yield and purity of the compound, making it more accessible for research purposes.

Biological Activity and Applications: 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine has demonstrated potent activity in various biological assays, particularly in the context of enzyme inhibition and receptor modulation. Studies have shown that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for the development of targeted therapies in oncology. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened avenues for its application in treating neurological disorders such as depression and anxiety.

Recent Research Findings: Recent studies have delved into the mechanistic insights of this compound's biological activity. For instance, researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with its target proteins. These studies have revealed that the fluorine atoms in the pyridine rings play a crucial role in stabilizing the interactions through hydrogen bonding and hydrophobic effects. Furthermore, experimental validation using X-ray crystallography has confirmed these findings, providing a solid foundation for further optimization of this compound.

Toxicological and Pharmacokinetic Profile: Understanding the safety profile of 1-(6-Fluoropyridin-2-yl)-4-[(5-fluoropyridin-3-yl)methyl]piperazine is essential for its potential therapeutic applications. Preclinical studies have indicated that this compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. Moreover, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it could be suitable for oral administration.

Environmental Impact and Sustainability: As the demand for sustainable chemical processes grows, researchers are increasingly focusing on the environmental impact of compounds like 1-(6-fluoropyridin-2-yli)-4-[...]methyl]piperazine. Recent efforts have been directed toward developing eco-friendly synthesis routes that minimize waste generation and reduce the use of hazardous reagents. These initiatives align with global sustainability goals and highlight the importance of green chemistry principles in modern drug discovery.

Future Prospects: The continued exploration of 1-(6-fluoropyridin -2-yli)-4-[...]methyl] piperazine holds immense promise for advancing therapeutic interventions across multiple disease areas. Collaborative efforts between academia and industry are expected to accelerate its progression from preclinical studies to clinical trials. Furthermore, leveraging emerging technologies such as artificial intelligence (AI) for drug design could enhance our ability to optimize this compound's efficacy and safety profiles.